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Compound of Interest

Compound Name: SCH 900229
CAS No.: 1100361-36-1
Cat. No.: B1680919
Get Quote
. J

Disclaimer: A specific Safety Data Sheet (SDS) for SCH 900229 could not be located. The
following guidance is based on general safety principles for handling potent, biologically active
research compounds of unknown toxicity. It is imperative to conduct a thorough risk
assessment before handling this substance and to consult with your institution's Environmental
Health and Safety (EHS) department.

SCH 900229, a potent presenilin 1 selective y-secretase inhibitor used in Alzheimer's Disease
research, requires stringent safety measures to prevent personnel exposure. Researchers,
scientists, and drug development professionals must adhere to the following personal
protective equipment (PPE), operational, and disposal plans.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against exposure to potent research compounds.
The following table summarizes the recommended PPE for handling SCH 900229.
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PPE Category Recommendation

Double-gloving with nitrile gloves is
) recommended. Ensure gloves are compatible
Hand Protection ] )
with the solvents being used. Change gloves

frequently and immediately if contaminated.

) ANSI-approved safety glasses with side shields
Eye Protection _
or chemical splash goggles are mandatory.

A fully buttoned lab coat, preferably a
Body Protection disposable one, should be worn to protect street

clothes.

When handling the solid form of the compound
) ) or when there is a risk of aerosol generation, a
Respiratory Protection ] ) ]
NIOSH-approved N95 or higher respirator is

recommended.

Operational Plan

A meticulous operational plan is crucial for minimizing the risk of exposure during the handling
of SCH 900229.

Preparation:

o Designate a specific area for handling SCH 900229, preferably within a certified chemical
fume hood.

o Ensure all necessary equipment, including a calibrated analytical balance, appropriate
glassware, and waste containers, are present in the designated area.

« Verify that an emergency eyewash station and safety shower are readily accessible.
Weighing and Dissolution:

o Perform all manipulations of solid SCH 900229 within a chemical fume hood to prevent
inhalation of airborne patrticles.

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1680919/docs?utm_src=pdf-body#essential-safety-and-handling-protocols-for-sch-900229
https://www.benchchem.com/product/b1680919/docs?utm_src=pdf-body#essential-safety-and-handling-protocols-for-sch-900229
https://www.benchchem.com/product/b1680919/docs?utm_src=pdf-body#essential-safety-and-handling-protocols-for-sch-900229
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680919?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Use a microbalance with a draft shield for weighing small quantities to minimize air currents.
e Add solvent to the solid compound slowly and carefully to avoid splashing.

o Cap containers securely immediately after use.

Experimental Use:

o Clearly label all solutions containing SCH 900229 with the compound name, concentration,
and hazard information.

e When transferring solutions, use a syringe or a positive displacement pipette to prevent
aerosol generation.

» Work on an absorbent, disposable bench liner to contain any potential spills.

Disposal Plan
Proper disposal of SCH 900229 and associated waste is essential to prevent environmental
contamination and accidental exposure.

Waste Segregation:

» Solid Waste: All disposable items contaminated with SCH 900229, including gloves, lab
coats, bench liners, and weighing paper, should be collected in a dedicated, labeled
hazardous waste container.

 Liquid Waste: All solutions containing SCH 900229, including experimental waste and
rinsates, must be collected in a sealed, properly labeled hazardous waste container. Do not
dispose of down the drain.

o Sharps Waste: Needles and other sharps contaminated with SCH 900229 must be disposed
of in a designated sharps container.

Waste Disposal:

» All hazardous waste must be disposed of through your institution's EHS department in
accordance with local, state, and federal regulations.
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e Do not mix different waste streams unless explicitly permitted by your EHS department.

Experimental Workflow for Handling Potent
Research Compounds

The following diagram outlines the key steps and decision points for safely handling a potent
research compound like SCH 900229.
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» To cite this document: BenchChem. [Essential Safety and Handling Protocols for SCH
900229]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680919/docs#essential-safety-and-handling-
protocols-for-sch-900229]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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